Cas no 801306-55-8 (1-(3-(Trifluoromethyl)pyridin-2-YL)piperidin-4-one)

• Product Name: 1-(3-(Trifluoromethyl)pyridin-2-YL)piperidin-4-one
• CAS No: 801306-55-8
• MF: C₁₁H₁₁F₃N₂O
• MW: 244.213052988052
• MDL: MFCD09927614
• CID: 838626
• PubChem ID: 21904751
• Update Time: 2025-06-14

1-(3-(Trifluoromethyl)pyridin-2-YL)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Trifluoromethyl)pyridin-2-yl)piperidin-4-one
• 1-[3-(trifluoromethyl)-2-pyridinyl]-4-Piperidinone
• 1-[3-(trifluoromethyl)pyridin-2-yl]piperidin-4-one
• MTKRSQNGRLYWCQ-UHFFFAOYSA-N
• RP28648
• BC4157234
• AX8167518
• AB0026787
• W8531
• ST24026867
• 1-[3-(Trifluoromethyl)-2-pyridinyl]-4-piperidinone (ACI)
• 3′-Trifluoromethyl-2,3,5,6-tetrahydro-[1,2′]bipyridinyl-4-one
• AMY28837
• AKOS000167954
• DTXSID30619826
• FT-0706293
• MFCD09927614
• 801306-55-8
• J-503073
• SCHEMBL1369593
• DS-13617
• CS-0018714
• DB-075656
• 1-[3-(Trifluoromethyl)-2-pyridyl]piperidin-4-one
• 1-(3-(Trifluoromethyl)pyridin-2-YL)piperidin-4-one

• MDL： MFCD09927614
• Inchi： 1S/C11H11F3N2O/c12-11(13,14)9-2-1-5-15-10(9)16-6-3-8(17)4-7-16/h1-2,5H,3-4,6-7H2
• InChI Key： MTKRSQNGRLYWCQ-UHFFFAOYSA-N
• SMILES： O=C1CCN(C2C(C(F)(F)F)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 244.08200
• Monoisotopic Mass: 244.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2
• XLogP3: 1.6

Experimental Properties

• PSA: 33.20000
• LogP: 2.33470

Additional information on 1-(3-(Trifluoromethyl)pyridin-2-YL)piperidin-4-one

Recent Advances in the Study of 1-(3-(Trifluoromethyl)pyridin-2-YL)piperidin-4-one (CAS: 801306-55-8)

The compound 1-(3-(Trifluoromethyl)pyridin-2-YL)piperidin-4-one (CAS: 801306-55-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, highlighting its promise as a versatile scaffold for drug development. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

One of the key areas of investigation has been the synthetic pathways for 1-(3-(Trifluoromethyl)pyridin-2-YL)piperidin-4-one. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized multi-step synthesis route that improves yield and purity. The process involves the condensation of 3-(trifluoromethyl)pyridine-2-carbaldehyde with piperidin-4-one under mild conditions, followed by catalytic hydrogenation. This method has been praised for its scalability and reproducibility, making it suitable for industrial applications.

Pharmacological evaluations of 1-(3-(Trifluoromethyl)pyridin-2-YL)piperidin-4-one have revealed its potential as a modulator of central nervous system (CNS) targets. In vitro assays demonstrated its high affinity for serotonin and dopamine receptors, suggesting possible applications in neuropsychiatric disorders such as depression and schizophrenia. Furthermore, molecular docking studies have provided insights into its binding interactions, which could guide the design of more potent and selective analogs.

Another significant development is the exploration of this compound's role in oncology. Preclinical studies have shown that 1-(3-(Trifluoromethyl)pyridin-2-YL)piperidin-4-one exhibits inhibitory effects on certain kinase enzymes involved in cancer cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed promising activity against non-small cell lung cancer (NSCLC) cell lines, with IC50 values in the low micromolar range. These findings underscore its potential as a lead compound for anticancer drug discovery.

In addition to its therapeutic potential, researchers have also investigated the physicochemical properties of 1-(3-(Trifluoromethyl)pyridin-2-YL)piperidin-4-one. Its trifluoromethyl group enhances metabolic stability and bioavailability, addressing common challenges in drug development. Computational studies have further predicted favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, supporting its suitability for further preclinical development.

Despite these advancements, challenges remain. The compound's precise mechanism of action in various biological systems is not yet fully understood, and more in vivo studies are needed to validate its efficacy and safety. Additionally, the synthesis of structurally diverse derivatives to explore structure-activity relationships (SAR) is an ongoing area of research.

In conclusion, 1-(3-(Trifluoromethyl)pyridin-2-YL)piperidin-4-one (CAS: 801306-55-8) represents a promising candidate in medicinal chemistry, with applications spanning CNS disorders and oncology. Continued research into its synthesis, pharmacological properties, and therapeutic potential will likely yield valuable insights and pave the way for novel drug candidates. This brief highlights the importance of interdisciplinary collaboration in advancing our understanding of this compound and its derivatives.